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Compound of Interest
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Cat. No.: B101900

Introduction

Stearyl linoleate is a wax ester prized in the cosmetic, pharmaceutical, and food industries for
its emollient, lubricating, and skin-conditioning properties.[1][2] Traditionally synthesized
through chemical routes that often require high temperatures and harsh catalysts, enzymatic
synthesis offers a milder, more specific, and environmentally friendly alternative.[3] This
application note provides detailed protocols for the synthesis of stearyl linoleate via lipase-
catalyzed esterification of stearyl alcohol and linoleic acid, targeting researchers, scientists, and
professionals in drug development. The protocols leverage commercially available immobilized
lipases, such as Novozym® 435 (from Candida antarctica) and Lipozyme® RMIM (from
Rhizomucor miehei), known for their efficiency in wax ester production.[3][4]

Reaction Principle

The enzymatic synthesis of stearyl linoleate is a reversible esterification reaction. A lipase
enzyme catalyzes the formation of an ester bond between the hydroxyl group of stearyl alcohol
and the carboxyl group of linoleic acid, with the concurrent removal of a water molecule. To
drive the reaction equilibrium towards product formation, the water produced is typically
removed from the reaction medium.

Diagram of the Enzymatic Esterification Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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